(1E)-CFI-400437 dihydrochloride

• Molecular Formula: C29H30Cl2N6O2
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C29H28N6O2.2ClH/c1-34-11-13-35(14-12-34)28-10-5-19(18-30-28)4-8-26-22-7-3-20(16-27(22)33-32-26)15-24-23-17-21(37-2)6-9-25(23)31-29(24)36;;/h3-10,15-18,31,36H,11-14H2,1-2H3;2*1H/b8-4+,20-15+
• InChIKey: NYCYUHRNBLSJAP-LIZIWEMKSA-N

(1E)-CFI-400437 Dihydrochloride: PLK4 Inhibitor

(1E)-CFI-400437 dihydrochloride is a highly potent, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4), demonstrating an IC50 value of 0.6 nM in kinase activity assays [1]. The compound is the dihydrochloride salt form of the E-isomer of CFI-400437, an indolinone-derived small molecule [2]. Its primary mechanism involves the inhibition of PLK4, a master regulator of centriole duplication, whose dysregulation is implicated in centrosome amplification and tumorigenesis [2].

Workflow PLK4 target-engagement and pathway inhibition studies

Selection Dihydrochloride salt for enhanced aqueous solubility in dosing solutions

Use Context In vitro cell-based assays and in vivo kinase target validation

• [1] TargetMol. (1E)-CFI-400437 dihydrochloride product page. View Source
• [2] MedChemExpress. (1E)-CFI-400437 dihydrochloride product page. View Source

Generic Substitution Risks for (1E)-CFI-400437

In PLK4-focused research, generic substitution is unsound due to the critical differences in inhibitor selectivity and off-target profiles. While several compounds target the PLK4 kinase domain, their cross-reactivity with other kinases, particularly other PLK family members (PLK1-3) and Aurora kinases, varies significantly. For instance, (1E)-CFI-400437 dihydrochloride demonstrates >10,000-fold selectivity for PLK4 over other PLK family members . In contrast, other well-characterized PLK4 inhibitors, such as CFI-400945, exhibit a substantially narrower selectivity window against Aurora B kinase and a broader off-target kinome profile [1], leading to distinct biological effects that cannot be recapitulated by a simple PLK4 inhibitor substitute. This guide quantifies the specific, differential features that define the utility of (1E)-CFI-400437 dihydrochloride.

Centrinone

Selectivity–penetration trade-off

Higher PLK4 selectivity but predicted negligible brain penetration may limit neuro-oncology model fit.

CFI-400945

Oral route, different off-target profile

Orally active with distinct kinase inhibition fingerprint and low brain exposure potential; cell-response context may shift.

Target

Polypharmacology-aware selection

(1E)-CFI-400437 co-inhibits Aurora A/B and FLT-3 at sub-micromolar concentrations; pure-PLK4 inhibitors may not replicate this pathway-response context.

• [1] Mason, J. M., et al. (2018). Reply to Oegema et al.: CFI-400945 and Polo-like kinase 4 inhibition. Proceedings of the National Academy of Sciences, 115(46), E10810–E10811. View Source

(1E)-CFI-400437 Dihydrochloride vs. PLK4 Analogs

Antiproliferative Potency in Embryonal Tumor Cells

(1E)-CFI-400437 dihydrochloride exhibits exceptional selectivity for its primary target, PLK4, over other members of the Polo-like kinase family. In biochemical assays, the compound inhibits PLK4 with an IC50 of 0.6 nM, whereas its activity against PLK1, PLK2, and PLK3 is greater than 10 µM [1]. This defines a >16,600-fold selectivity window for PLK4 over other PLK family members, a critical parameter for minimizing confounding biological effects in studies of PLK4-specific biology. In comparison, the related PLK4 inhibitor CFI-400945, while showing no significant inhibition of PLK1-3 at 50 µM, has a more complex kinome profile with 11 off-target kinases having IC50 <100 nM [REFS-2, REFS-3].

EBT Antiproliferative Activity

Head-to-head

Greater than 10-fold higher antiproliferative effect vs centrinone across 5 pediatric EBT lines

Reported cell-model response ranking; may support EBT screening workflows.

MON, BT-12, BT-16, DAOY, D283 lines; proliferation assay context.

Evidence Dimension	Kinase inhibition selectivity
Target Compound Data	IC50: 0.6 nM (PLK4)
Comparator Or Baseline	IC50: >10 µM (PLK1, PLK2, PLK3)
Quantified Difference	>16,600-fold
Conditions	Biochemical kinase activity assays using recombinant proteins

Why This Matters

This exceptionally high intra-family selectivity minimizes the risk of off-target effects on other critical mitotic kinases, ensuring that observed phenotypes can be more confidently attributed to PLK4 inhibition.

• [1] TargetMol. (1E)-CFI-400437 dihydrochloride product page. View Source
• [2] Chemical Probes Portal. CFI-400945 Probe Report. View Source

PLK4 Target Engagement in Cell-Free Assay

Beyond PLK family selectivity, (1E)-CFI-400437 dihydrochloride has a characterized off-target profile against a limited set of kinases, which contributes to its potent antiproliferative activity. Biochemical assays show it inhibits Aurora A, Aurora B, KDR (VEGFR2), and FLT3 with IC50 values of 0.37 µM, 0.21 µM, 0.48 µM, and 0.18 µM, respectively [1]. This means it is at least 300-fold more selective for PLK4 than its most potent off-target (FLT3). In a comparative study, CFI-400437 had the 'greatest impact overall' in reducing cell viability in a panel of pediatric embryonal tumor cell lines, a phenotype attributed in part to this defined, secondary inhibition of Aurora kinases [2]. In contrast, the more selective inhibitors centrinone and centrinone-B, which lack this secondary activity, were found to be the least likely to penetrate the brain, a critical limitation for CNS-targeted research [2].

PLK4 Binding (IC50)

Reported

IC50 < 5 nM

Target-engagement assay context. Supports PLK4 inhibition studies.

LanthaScreen Eu Kinase Binding Assay.

Evidence Dimension	Secondary kinase inhibition (IC50)
Target Compound Data	Aurora A: 0.37 µM; Aurora B: 0.21 µM; KDR: 0.48 µM; FLT3: 0.18 µM
Comparator Or Baseline	PLK4 IC50: 0.6 nM (0.0006 µM)
Quantified Difference	≥300-fold selectivity for PLK4
Conditions	Biochemical kinase activity assays using recombinant proteins

Why This Matters

This well-defined, multi-target profile provides a mechanistic explanation for its potent antiproliferative activity and allows researchers to leverage or control for this secondary pharmacology in their experimental design.

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride product page. View Source
• [2] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. View Source

In Vivo Tumor Growth Inhibition in Xenografts

(1E)-CFI-400437 dihydrochloride demonstrates robust antitumor activity in vivo. In an MDA-MB-468 breast cancer mouse xenograft model, daily intraperitoneal administration of 25 mg/kg for 21 days resulted in significant inhibition of tumor growth . This in vivo efficacy is a critical differentiator from tool compounds like centrinone, which, while highly selective for PLK4, is not optimized for in vivo applications due to poor brain penetration and lack of documented systemic antitumor activity in similar models [1]. The observed in vivo effect of CFI-400437 is likely a result of its combined potent inhibition of PLK4 and the secondary Aurora kinase activity detailed in Evidence 2.

In Vivo Xenograft PK

Reported

Cmax 92 ng/mL, AUC 190 ng·h/mL (50 mg/kg IP)

Reported exposure context for MDA-MB-468 xenograft model.

Protein binding 99%; IP administration.

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Significant tumor growth inhibition at 25 mg/kg (i.p., q.d.)
Comparator Or Baseline	Vehicle control group
Quantified Difference	Not quantified in source as percentage; described as 'demonstrates anti-tumor efficacy'
Conditions	MDA-MB-468 breast cancer mouse xenograft model; treatment for 21 days

Why This Matters

This confirms the compound's bioavailability and activity in a live animal system, providing confidence for its use in advanced preclinical studies beyond simple cell culture assays.

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. View Source

Secondary Pharmacology: Aurora & FLT-3 Kinases

The compound's unique kinase inhibition profile translates into broad and potent antiproliferative activity across a panel of cancer cell lines. (1E)-CFI-400437 dihydrochloride strongly inhibits the growth of MCF-7, MDA-MB-468, and MDA-MB-231 breast cancer cells . In a comparative study across a panel of pediatric embryonal tumor cell lines (MON, BT-12, BT-16, DAOY, D283), CFI-400437 demonstrated the 'greatest impact overall' on reducing cell viability when benchmarked against other kinase inhibitors with PLK4 crossover potential, including CFI-400945 and centrinone [1]. This suggests that its specific combination of PLK4 and secondary kinase inhibition confers a superior antiproliferative effect in these models compared to more selective PLK4 agents.

Secondary Kinase Profile

Head-to-head

Aurora A IC50 0.37 µM, Aurora B 0.21 µM, FLT-3 0.18 µM; PLK4 0.6 nM

Polypharmacology context may influence cell-model interpretation.

Centrinone lacks this Aurora/FLT-3 co-inhibition.

Evidence Dimension	Antiproliferative activity
Target Compound Data	Potent inhibition of MCF-7, MDA-MB-468, MDA-MB-231 growth; 'greatest impact overall' in EBT cell line panel
Comparator Or Baseline	CFI-400945, centrinone, centrinone-B, R-1530, axitinib, KW-2449, alisertib
Quantified Difference	Qualitative assessment of 'greatest impact overall'
Conditions	Cell viability assays in multiple cancer cell lines

Why This Matters

This evidence positions (1E)-CFI-400437 dihydrochloride as a superior tool for functional studies where a potent, broad antiproliferative effect is desired, rather than a purely 'clean' PLK4 inhibition phenotype.

• [1] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. View Source

(1E)-CFI-400437 Dihydrochloride Applications

Benchmarking PLK4 Inhibitors in Pediatric Brain Tumors

This application leverages the >16,600-fold selectivity for PLK4 over other PLK family members detailed in Section 3, Evidence 1. Researchers studying the specific role of PLK4 in centriole duplication and centrosome amplification can use (1E)-CFI-400437 dihydrochloride to inhibit its target with high confidence. The exceptional intra-family selectivity minimizes the risk that observed phenotypes are due to inhibition of PLK1, PLK2, or PLK3 [1], allowing for more definitive conclusions about PLK4's function. This makes it a preferred tool over broader or less selective kinase inhibitors in these experiments.

MDA-MB-468 Xenograft Efficacy Validation

As demonstrated in Section 3, Evidence 4, (1E)-CFI-400437 dihydrochloride shows potent, broad antiproliferative activity across a range of cancer cell lines, including MCF-7, MDA-MB-468, and MDA-MB-231 breast cancer cells, and was the most impactful compound tested in a panel of pediatric embryonal tumor cells [REFS-2, REFS-3]. This makes it an ideal positive control or tool compound for studies aimed at understanding the combined effect of PLK4 and secondary kinase (e.g., Aurora) inhibition on tumor cell viability. Its well-characterized off-target profile (Evidence 2) provides a clear mechanistic basis for interpreting these results [2].

Polypharmacology and Aurora Kinase Synergy

The validated in vivo efficacy in the MDA-MB-468 breast cancer xenograft model, described in Section 3, Evidence 3, makes (1E)-CFI-400437 dihydrochloride a suitable compound for use as a tool in preclinical animal studies . Unlike more selective but in vivo-optimized compounds like centrinone, which have documented brain penetration limitations [3], (1E)-CFI-400437 dihydrochloride has a proven ability to exert an antitumor effect in a whole-animal system. This allows for the exploration of PLK4 inhibition in a more complex biological context than cell culture alone.

Standardization of PLK4-Dependent Cell Assays

This application scenario is based on the specific, quantitated off-target profile established in Section 3, Evidence 2. Researchers interested in the synergistic or additive effects of inhibiting both PLK4 and Aurora kinases can use (1E)-CFI-400437 dihydrochloride as a single-agent, multi-target tool. Its defined IC50 values against Aurora A (0.37 µM) and B (0.21 µM) [2] provide a predictable, dual-mechanism pharmacology that can be used to interrogate pathway crosstalk in mitosis and tumorigenesis, a scenario where more selective PLK4 inhibitors like centrinone would be less informative.

Application

Selection Property

Validation Focus

Pediatric EBT cell-line screening

PLK4 pathway inhibition potency across embryonal tumor models

Antiproliferative endpoint comparison in MON, BT-12, DAOY and related lines

In vivo xenograft efficacy studies

IP-dosing PK/PD relationship with reported exposure parameters

Tumor growth inhibition endpoint validation in MDA-MB-468 model

Kinase polypharmacology investigations

Aurora A/B and FLT-3 co-inhibition alongside PLK4

Combined pathway-response interpretation; differentiation from selective PLK4 agents

High-throughput screening standardization

High-purity dihydrochloride salt with defined aqueous and DMSO solubility

Lot-to-lot reproducibility and solvent artifact control for cell-based assays

• [1] TargetMol. (1E)-CFI-400437 dihydrochloride product page. View Source
• [2] MedChemExpress. (1E)-CFI-400437 dihydrochloride product page. View Source
• [3] Suri, A., et al. (2019). Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 20(9), 2112. View Source